2-(4-methylphenoxy)-N'-[4-(methylthio)benzylidene]acetohydrazide

• IUPAC Name: 2-(4-methylphenoxy)-N-[(Z)-(4-methylsulfanylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H18N2O2S/c1-13-3-7-15(8-4-13)21-12-17(20)19-18-11-14-5-9-16(22-2)10-6-14/h3-11H,12H2,1-2H3,(H,19,20)/b18-11-
• InChI Key: SZGBXIYZBBLFGE-WQRHYEAKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=C(C=C2)SC
• Isomeric SMILES: CC1=CC=C(C=C1)OCC(=O)N/N=C\C2=CC=C(C=C2)SC
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

This compound is an organic molecule that contains functional groups such as ether, thioether, and hydrazide. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a complex arrangement of rings and chains. The presence of the ether, thioether, and hydrazide functional groups would also contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the hydrazide group could potentially undergo condensation reactions, while the ether and thioether groups might be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might have a certain degree of polarity due to the presence of the ether and hydrazide groups.

Mechanism of Action

Without specific context (such as whether this compound is intended to be a drug molecule), it’s difficult to predict its mechanism of action. If it were a drug molecule, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The potential applications and future directions for this compound would depend on its properties and performance in various tests and experiments. It could potentially be explored for uses in fields such as medicinal chemistry, materials science, or chemical synthesis.